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Compound of Interest

Compound Name: Xylose-180

Cat. No.: B12394472

For researchers, scientists, and drug development professionals, the proper handling and
disposal of isotopically labeled compounds like Xylose-180 are paramount for laboratory
safety and experimental integrity. While Xylose-180 is labeled with a stable isotope and is not
radioactive, adherence to standard laboratory safety protocols for chemical handling is
essential.

Operational Plan: Personal Protective Equipment
(PPE) and Handling

The primary hazards associated with Xylose-180 are comparable to those of unlabeled D-
Xylose, which is generally not considered a hazardous substance. However, as a good
laboratory practice, exposure to any chemical should be minimized. The following PPE and
handling procedures are recommended.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification

Must meet OSHA 29 CFR
1910.133 or European

Eye/Face Protection Safety goggles
y ¥ 9099 Standard EN166
specifications.[1][2]
Nitrile rubber gloves with a
Skin Protection Gloves thickness of >0.11 mm are

recommended.[3][4]

A standard laboratory coat is
Protective clothing sufficient to prevent skin
contact.[1][2]

A NIOSH or European
Standard EN 149 approved
) ) ) respirator should be used if
Respiratory Protection Respirator ) .
there is a risk of dust
inhalation, especially in poorly

ventilated areas.[1]

Handling Procedures

When handling solid Xylose-180, it is crucial to minimize dust generation.[1][2] Use with
adequate ventilation to keep airborne concentrations low.[1][2] Avoid contact with eyes, skin,
and clothing.[1][2] After handling, wash hands thoroughly.

Experimental Workflow for Handling Xylose-180
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Workflow for safe handling of Xylose-180.
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Disposal Plan

Since Oxygen-18 is a stable, non-radioactive isotope, Xylose-180 does not require special
handling as radioactive waste.[5][6] The disposal of compounds with stable isotopes does not
necessitate extra handling procedures beyond those for the unenriched material.[5] Therefore,
Xylose-180 waste should be managed as standard chemical waste in accordance with all

federal, state, and local regulations.[7]

Disposal Decision Pathway

Is the isotope radioactive?

No (180 is stable)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Xylose-180]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394472#personal-protective-equipment-for-
handling-xylose-180]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://archpdfs.lps.org/Chemicals/Xylose-D.pdf
https://www.benchchem.com/product/b12394472#personal-protective-equipment-for-handling-xylose-18o
https://www.benchchem.com/product/b12394472#personal-protective-equipment-for-handling-xylose-18o
https://www.benchchem.com/product/b12394472#personal-protective-equipment-for-handling-xylose-18o
https://www.benchchem.com/product/b12394472#personal-protective-equipment-for-handling-xylose-18o
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12394472?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

